2-Amino-3-methylsuccinic acid
Overview
Description
2-Amino-3-methylsuccinic acid is an aspartic acid derivative . It is a dicarboxylic acid and metabolite of the essential amino acid L-isoleucine and branched-chain amino acid L-alloisoleucine .
Synthesis Analysis
The synthesis of 2-Amino-3-methylsuccinic acid involves crystallization as a zwitterion . There is an intramolecular N—H…O hydrogen bond involving the trans-succinic acid and the ammonium group, forming an S(6) ring motif . A novel and efficient method for the modification of amino acids using a dimethyl carbonate (DMC) and acid system has been developed .Molecular Structure Analysis
The molecular structure of 2-Amino-3-methylsuccinic acid involves an intramolecular N—H…O hydrogen bond involving the trans-succinic acid and the ammonium group, forming an S(6) ring motif . In the crystal, molecules are linked by O—H…O hydrogen bonds, forming C(7) chains along the c-axis direction .Physical And Chemical Properties Analysis
Amino acids, including 2-Amino-3-methylsuccinic acid, are generally colorless, crystalline substances . They have high melting points (200-300°C) due to their ionic properties . The solubility of amino acids depends on polarity, iso-electric point, nature of the solvent (pH), and temperature .Scientific Research Applications
Bioproduction and Bioplastics
2-Methylsuccinic acid (2-MSA), closely related to 2-amino-3-methylsuccinic acid, has been explored for its potential in microbial production, particularly as a bio-replacement in the synthesis of polymers. This substance is attractive for applications in coatings, cosmetic solvents, and bioplastics. Research has established a biosynthetic route for 2-MSA using Escherichia coli, which is significant for its application in bioproduction, offering a sustainable alternative for polymer synthesis (Wang et al., 2018).
Metabolites of Fungi
Studies have also focused on the metabolites of fungi involving compounds like 2-Butyl-3-methylsuccinic acid and 2-Hexylidene-3-methylsuccinic acid. These compounds, isolated from various fungi, have implications in understanding fungal biochemistry and potential applications in medicinal chemistry (Anderson, Edwards, & Whalley, 1985).
Polyamide Synthesis
The chemical has been used in the synthesis of polyamides containing uracil and adenine, showcasing its utility in creating specialized polymers with potential applications in materials science. These polyamides, derived from specific chemical reactions involving 2-amino-3-methylsuccinic acid, have molecular weights suitable for various industrial applications (Hattori & Kinoshita, 1979).
Conformational Analysis in Chemistry
Research has also delved into the conformational analysis of methylsuccinic acid, a structurally similar compound, using techniques like NMR spectroscopy and circular dichroism. This type of research is crucial for understanding the structural behavior of these acids in different pH environments, which has implications in chemical synthesis and material science (Rétey et al., 1979).
Biochemical and Medical Research
The chemical has been identified in various biochemical and medical research contexts, such as its role in metabolic pathways and potential applications in disease diagnosis and treatment. This includes studies on its presence in biological samples and its relevance in understanding certain metabolic disorders (Nakamura, Rosenberg, & Tanaka, 1976).
Future Directions
The future directions of research into 2-Amino-3-methylsuccinic acid could involve further exploration of its biosynthetic pathways and potential applications in metabolic engineering . The development of more efficient biosynthesis pathways is particularly important for understanding and designing greater efficiency biosynthesis pathways .
properties
IUPAC Name |
2-amino-3-methylbutanedioic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO4/c1-2(4(7)8)3(6)5(9)10/h2-3H,6H2,1H3,(H,7,8)(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXRUAYBIUSUULX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C(=O)O)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601346473 |
Source
|
| Record name | DL-threo-beta-Methylaspartic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601346473 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-methylsuccinic acid | |
CAS RN |
6667-60-3, 31571-69-4 |
Source
|
| Record name | 3-Methyl-DL-aspartic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006667603 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC139985 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=139985 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 6667-60-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=45365 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | DL-threo-beta-Methylaspartic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601346473 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-METHYL-DL-ASPARTIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T38VAO1ARZ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-[3,5-dihydroxy-2-(hydroxymethyl)-6-(1,2,4,5-tetrahydroxy-6-oxohexan-3-yl)oxyoxan-4-yl]oxy-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-3-yl]acetamide](/img/structure/B7803940.png)
![4-Amino-1-[4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]pyrimidin-2-one](/img/structure/B7803951.png)
